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Compound of Interest

Compound Name: FA-PEG5-Mal

Cat. No.: B11931895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available safety information for FA-PEG5-Mal.
The data presented is primarily derived from supplier safety data sheets (SDS). It is important

to note that detailed experimental protocols and toxicological studies are not publicly available

in the reviewed literature. Therefore, this guide focuses on presenting the existing hazard

classifications, handling procedures, and emergency responses.

Chemical Identification
Identifier Information

Product Name FA-PEG5-Mal

Synonyms Folic acid-PEG5-Maleimide

Molecular Formula C35H45N9O12

Molecular Weight 783.78

Hazard Identification and Classification
FA-PEG5-Mal is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards identified are acute oral

toxicity and significant aquatic toxicity.[1]
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GHS Classification Summary
Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed.

Acute aquatic toxicity 1 H400: Very toxic to aquatic life.

Chronic aquatic toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.

Data sourced from DC Chemicals Safety Data Sheet.[1]

Precautionary Measures
The following precautionary statements are recommended when handling FA-PEG5-Mal to
minimize risk.

Precautionary Statement Summary
Code Statement

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P273 Avoid release to the environment.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P330 Rinse mouth.

P391 Collect spillage.

P501
Dispose of contents/container to an approved

waste disposal plant.

Data sourced from DC Chemicals Safety Data Sheet.[1]

Experimental Protocols
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Detailed experimental protocols for the toxicological assessment of FA-PEG5-Mal are not

provided in the available safety data sheets. The hazard classifications are based on

standardized GHS criteria, but the specific studies from which these classifications are derived

are not publicly detailed.

Signaling Pathways
Information regarding the interaction of FA-PEG5-Mal with specific signaling pathways from a

toxicological perspective is not available in the reviewed safety documents.

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE) and Handling
A generalized workflow for the safe handling of FA-PEG5-Mal is outlined below. This is based

on standard laboratory practice for handling hazardous chemicals and the precautionary

statements provided in the SDS.
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FA-PEG5-Mal Safe Handling Workflow

Preparation

Handling

Storage & Disposal

Spill & Emergency

Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh/Handle in a
Vented Enclosure

Proceed to Handling

Avoid Dust/Aerosol
Formation

Wash Hands Thoroughly
After Handling Evacuate Area

In Case of Spill

Store at -20°C in a
Tightly Sealed Container

After Use

Dispose of Waste in
Accordance with Regulations

Avoid Environmental Release

Collect Spillage

Follow First Aid
Procedures

Click to download full resolution via product page

A workflow for the safe handling of FA-PEG5-Mal.
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First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately.[1]

Exposure Route First Aid Procedure

Eye Contact
Remove contact lenses. Flush eyes immediately

with large amounts of water. Call a physician.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing. Call a

physician.

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Ingestion
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

Data sourced from DC Chemicals Safety Data Sheet.[1]

Storage and Stability
Proper storage is crucial to maintain the integrity of FA-PEG5-Mal.

Parameter Recommendation

Storage Temperature -20°C

Conditions
Keep container tightly sealed in a cool, well-

ventilated area. Protect from light and moisture.

Incompatibilities Keep away from strong oxidizing agents.

Ecological Information
FA-PEG5-Mal is classified as very toxic to aquatic life with long-lasting effects. All handling and

disposal procedures should be conducted in a manner that prevents environmental release.
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive risk assessment. Always consult the most current Safety Data Sheet from your

supplier before handling this chemical and adhere to all institutional and regulatory safety

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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